Cas no 2153104-24-4 ((9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate
• CAS No: 2153104-24-4
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 6429194
• PubChem ID: 146049699
• Update Time: 2025-06-09

(9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate
• Carbamic acid, N-(4-amino-3-methoxyphenyl)-, 9H-fluoren-9-ylmethyl ester
• EN300-1724478
• 2153104-24-4

• Inchi： 1S/C22H20N2O3/c1-26-21-12-14(10-11-20(21)23)24-22(25)27-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19H,13,23H2,1H3,(H,24,25)
• InChI Key： XJOWVEOMIJYMDN-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NC1=CC=C(N)C(OC)=C1

Computed Properties

• Exact Mass: 360.14739250g/mol
• Monoisotopic Mass: 360.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 528.1±45.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on (9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate

(9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate (CAS No. 2153104-24-4)

(9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate (CAS No. 2153104-24-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FAMC for brevity, is a derivative of fluorene and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and chemical synthesis.

The molecular structure of FAMC is characterized by a fluorene moiety linked to a carbamate group, which is further substituted with an amino and methoxy group on the phenyl ring. This intricate arrangement imparts the compound with a combination of aromatic stability and functional versatility, making it an attractive target for synthetic chemists and medicinal chemists alike.

In recent years, the study of FAMC has been enriched by advancements in computational chemistry and structural biology. High-resolution X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the conformational dynamics and electronic properties of this compound. These studies have revealed that the fluorene core contributes to the overall stability and solubility of FAMC, while the carbamate functionality offers a reactive site for further chemical modifications.

The biological activity of FAMC has been explored in various contexts, including its potential as a lead compound for drug discovery. Research has shown that FAMC exhibits promising antiproliferative effects against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, FAMC has also been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The multifaceted biological activities of FAMC highlight its broad therapeutic potential and underscore the need for further preclinical and clinical evaluation.

In the realm of chemical synthesis, FAMC serves as a versatile building block for the construction of more complex molecules. Its reactivity at the carbamate group allows for the introduction of various functional groups through nucleophilic substitution reactions. This property makes it an ideal intermediate for the synthesis of peptides, polymers, and other bioactive compounds. Additionally, the fluorene moiety can be exploited for fluorescence-based assays, providing a convenient means to monitor chemical reactions and biological processes in real-time.

The environmental impact of FAMC has also been a subject of interest. Research indicates that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic is crucial from both an ecological and regulatory perspective, as it ensures that the use of FAMC in industrial processes does not pose significant environmental risks.

In conclusion, (9H-fluoren-9-yl)methyl N-(4-amino-3-methoxyphenyl)carbamate (FAMC) (CAS No. 2153104-24-4) is a multifunctional organic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical synthesis. Its unique structural features, combined with its promising biological activities and favorable environmental profile, position it as a valuable asset in modern scientific research. Ongoing studies are likely to uncover additional uses for this compound, further solidifying its importance in various scientific disciplines.